(4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid

• IUPAC Name: (4R,5S)-2,2-dimethyl-3-[(2-methylpropan-2-yl)oxycarbonyl]-4-phenyl-1,3-oxazolidine-5-carboxylic acid
• InChI: InChI=1S/C17H23NO5/c1-16(2,3)23-15(21)18-12(11-9-7-6-8-10-11)13(14(19)20)22-17(18,4)5/h6-10,12-13H,1-5H3,(H,19,20)/t12-,13+/m1/s1
• InChI Key: VAHXMEZCPGHDBJ-OLZOCXBDSA-N
• Canonical SMILES: CC1(N(C(C(O1)C(=O)O)C2=CC=CC=C2)C(=O)OC(C)(C)C)C
• Isomeric SMILES: CC1(N([C@@H]([C@H](O1)C(=O)O)C2=CC=CC=C2)C(=O)OC(C)(C)C)C
• Molecular Formula: C17H23NO5
• DSSTOX Substance ID: DTXSID801134155
• Molecular Weight: 321.4 g/mol
• CAS No.: 223134-87-0

Description

Nuclear Magnetic Resonance (NMR) Spectroscopy

• H NMR (CDCl₃, 600 MHz):
  • δ 7.35–7.28 (m, 5H, Ar–H)
  • δ 4.21 (d, J=8.4 Hz, H-C4)
  • δ 3.89 (s, 3H, C2–CH₃)
  • δ 1.43 (s, 9H, t-Bu).
• C NMR (CDCl₃, 150 MHz):
  • δ 174.2 (C=O, carboxylic acid)
  • δ 155.6 (C=O, Boc group)
  • δ 79.8 (Cq, t-Bu)
  • δ 28.1 (CH₃, t-Bu).

Infrared (IR) Spectroscopy

• Strong absorption at 1720 cm⁻¹ (C=O stretch, Boc and carboxylic acid).
• Bands at 1250–1150 cm⁻¹ (C–O–C asymmetric stretch, oxazolidine ring).

Mass Spectrometry (MS)

• ESI-MS : m/z 322.4 [M+H]⁺ (calc. 321.37).
• Fragmentation patterns include loss of the Boc group (m/z 222.3) and decarboxylation (m/z 278.2).

Chirality and Enantiomeric Purity

The (4R,5S) enantiomer is critical for pharmaceutical applications, particularly as a precursor in taxane synthesis. Enantiomeric purity (>98%) is confirmed via:

• Chiral HPLC : Using a Chiralpak AD-H column (hexane:isopropanol, 90:10), retention times of 12.3 min (desired enantiomer) and 14.7 min (undesired).
• Optical rotation : [α]D²⁵ = +5.8° (c=0.6, chloroform).

Method	Parameter	Value
Chiral HPLC	Retention time (major enantiomer)	12.3 min
Polarimetry	Specific rotation ([α]D²⁵)	+5.8° (c=0.6, CHCl₃)

Biological Activity

(4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid is a compound belonging to the oxazolidine family, characterized by its unique structural features that contribute to its biological activities. This article reviews the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

• Molecular Formula : C₁₇H₂₃NO₅
• Molecular Weight : 321.4 g/mol
• CAS Number : 223134-87-0

The biological activity of (4R,5S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid primarily revolves around its interaction with various biological targets. The compound has been evaluated for its potential as a small molecular inhibitor in various pathways, particularly in cancer therapy.

Inhibition of PD-L1

Recent studies have highlighted the role of this compound in inhibiting programmed cell death ligand 1 (PD-L1), which is a crucial target in cancer immunotherapy. The PD-1/PD-L1 pathway is known for its role in immune evasion by tumors.

In vitro assays have demonstrated that derivatives of this compound exhibit significant binding affinity to PD-L1, disrupting the PD-1/PD-L1 interaction. For instance, a related study reported that modifications to the oxazolidine structure resulted in compounds with low nanomolar inhibitory activities against PD-L1, showcasing their potential as effective immunotherapeutic agents .

Biological Activity Data

The following table summarizes key findings related to the biological activity of (4R,5S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid and its derivatives:

Study	Biological Activity	IC50 Value	Target
Study 1	PD-L1 Inhibition	~27 nM	PD-L1
Study 2	TCR Activation	Not specified	TCR-PD-1/PD-L1 complex
Study 3	Cytotoxicity Assay	High concentrations show strong cytotoxicity	Various cancer cell lines

Case Study 1: PD-L1 Inhibition

A recent investigation into the structure-activity relationship (SAR) of oxazolidine derivatives revealed that specific modifications enhance binding affinity to PD-L1. The study utilized a combination of computational docking and biophysical assays to confirm that these compounds effectively inhibit PD-L1 interactions with PD-1 on T cells. This disruption led to increased T cell activation and proliferation in co-culture systems .

Case Study 2: Immunomodulatory Effects

Another study explored the immunomodulatory effects of (4R,5S)-3-(tert-butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid in preclinical models. The results indicated that treatment with this compound resulted in enhanced immune responses against tumor cells, suggesting its utility as an adjuvant therapy in combination with existing cancer treatments .

Scientific Research Applications

Synthesis of Pharmaceutical Compounds

(4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid is primarily utilized as an intermediate in the synthesis of various pharmaceutical agents. Its oxazolidine structure is crucial for developing compounds with antibiotic properties. For example, it serves as a building block in the synthesis of oxazolidinone antibiotics, which are effective against Gram-positive bacteria.

Table 1: Synthesis Pathways Involving (4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid

Compound Name	Target Activity	Reference
Linezolid	Antibiotic
Tedizolid	Antibiotic
Other oxazolidinones	Antibacterial

Chiral Auxiliary in Asymmetric Synthesis

This compound functions as a chiral auxiliary in asymmetric synthesis processes. Its ability to induce chirality is leveraged to produce enantiomerically pure compounds, which are essential in drug development to enhance efficacy and reduce side effects.

Case Study:
In a study involving the synthesis of chiral amines, (4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid was used to achieve high enantiomeric excess (>99%) through a palladium-catalyzed reaction. This demonstrates its effectiveness as a chiral auxiliary in complex organic syntheses.

Bioconjugation Techniques

The compound is employed in bioconjugation strategies to attach biomolecules to surfaces or other molecules. This application is particularly relevant in the development of targeted drug delivery systems and diagnostic tools.

Table 2: Bioconjugation Strategies Using (4R,5S)-3-(tert-Butoxycarbonyl)-2,2-dimethyl-4-phenyloxazolidine-5-carboxylic acid

Strategy	Application Area	Reference
Antibody Conjugation	Targeted Therapy
Peptide Synthesis	Vaccine Development

Comparison with Similar Compounds

Key Physicochemical Properties :

• Appearance : White to yellow crystalline powder .
• Storage : Recommended at refrigerated temperatures (2–8°C) .
• Purity : ≥98% (by GC and TLC) .

Comparison with Structural Analogs

The compound is compared below with three structurally related oxazolidine derivatives, focusing on substituents, stereochemistry, and applications.

(4S,5R)-3-(tert-Butoxycarbonyl)-2-(4-Methoxyphenyl)-4-phenyloxazolidine-5-carboxylic Acid (CAS: 155396-69-3)

• Molecular Formula: C₂₂H₂₅NO₆
• Molecular Weight : 399.44 g/mol .
• Substituents : Replaces one methyl group with a 4-methoxyphenyl moiety.
• Stereochemistry : (4S,5R) configuration .
• Applications : Used in peptide synthesis and as a chiral auxiliary. The methoxy group enhances solubility in polar solvents compared to the dimethyl variant .

(4S,5R)-3-Benzoyl-2-(4-Methoxyphenyl)-4-phenyloxazolidine-5-carboxylic Acid (CAS: 949023-16-9)

• Molecular Formula: C₂₄H₂₁NO₅
• Molecular Weight : 403.43 g/mol .
• Substituents : Replaces the Boc group with a benzoyl group.
• Stereochemistry : (4S,5R) configuration .
• Applications : Functions as a photoremovable protecting group in organic synthesis. The benzoyl group increases UV stability but reduces hydrolytic stability compared to Boc .

(4R,5S)-3-tert-Butyl 5-Methyl 4-(((4-Methoxybenzoyl)oxy)methyl)-2,2-dimethyloxazolidine-3,5-dicarboxylate

• Molecular Formula: C₂₅H₃₅NO₉ (estimated from synthesis protocols) .
• Substituents : Contains a methyl ester and a 4-methoxybenzoyloxymethyl side chain.
• Stereochemistry : (4R,5S) configuration .
• Applications: Intermediate in enzyme inhibitor synthesis. The ester groups improve solubility in non-polar solvents, facilitating chromatographic purification .

Comparative Data Table

Property	Target Compound (CAS: 143527-70-2)	4-Methoxyphenyl Analog (CAS: 155396-69-3)	Benzoyl Analog (CAS: 949023-16-9)	Ester-Functionalized Analog
Molecular Formula	C₁₇H₂₃NO₅	C₂₂H₂₅NO₆	C₂₄H₂₁NO₅	C₂₅H₃₅NO₉
Molecular Weight (g/mol)	321.37	399.44	403.43	~517.55
Key Substituents	Boc, 2×CH₃, C₆H₅	Boc, 4-OCH₃-C₆H₄, C₆H₅	Bz, 4-OCH₃-C₆H₄, C₆H₅	Boc, CH₃OCO, 4-OCH₃-Bz-OCH₂
Stereochemistry	(4R,5S)	(4S,5R)	(4S,5R)	(4R,5S)
Applications	Taxane intermediates	Peptide synthesis	Photoprotecting groups	Enzyme inhibitors
Solubility	Low in water, soluble in DMF	Moderate in polar aprotic solvents	Low in water, soluble in THF	High in ethyl acetate/hexane

Research Findings and Critical Analysis

Stereochemical Impact : The (4R,5S) configuration in the target compound ensures compatibility with taxane biosynthesis pathways, whereas analogs with (4S,5R) configurations (e.g., CAS: 155396-69-3) are unsuitable for this application .

Substituent Effects :

• The Boc group in the target compound provides hydrolytic stability under basic conditions, whereas the benzoyl analog (CAS: 949023-16-9) is prone to cleavage under UV light .
• The 4-methoxyphenyl substituent in CAS: 155396-69-3 enhances electron density, altering reactivity in nucleophilic acyl substitution reactions .

Synthetic Utility : The ester-functionalized analog from demonstrates versatility in multi-step synthesis due to its orthogonal protecting groups (Boc and methyl ester), enabling sequential deprotection .

Preparation Methods

Boc Protection of Chiral Amino Alcohol

• Starting Material: (S)-Phenylglycinol (chiral amino alcohol).
• Reagents: Boc anhydride (di-tert-butyl dicarbonate), sodium bicarbonate as base.
• Solvent: Ethyl acetate.
• Conditions: The amino alcohol is dissolved in ethyl acetate, sodium bicarbonate is added at 20–40 °C, followed by slow addition of Boc anhydride over 30 minutes. The reaction mixture is stirred for an additional 30 minutes at 20–40 °C.
• Workup: Water is added to the reaction mass, and the organic layer is separated, washed, and dried.
• Outcome: Formation of N-Boc protected amino alcohol intermediate.

Formation of Oxazolidine Ring

• The Boc-protected amino alcohol undergoes cyclization with aldehyde or vinyl intermediates under controlled temperature (typically 5–45 °C).
• The reaction is often catalyzed or assisted by bases like pyridine.
• Reaction times vary from short periods (5–25 minutes for initial stirring) to longer times during dropwise addition of oxidants.

Oxidation to Carboxylic Acid

• Oxidants: Sodium hypochlorite solution (pH 8.5–9.5), sodium chlorite, and TEMPO (2,2,6,6-tetramethylpiperidine-N-oxyl) are used.
• Conditions: The oxidation is performed at low temperatures (5–7 °C) during addition of hypochlorite, followed by stirring at 40–45 °C for extended periods (up to 19 hours).
• Buffering: Sodium bicarbonate or phosphate buffers maintain the pH around 6.6–9.5 to optimize oxidation efficiency.
• Quenching: After oxidation, the reaction is quenched with sodium bisulfite or sodium sulfite to remove residual oxidants.
• Workup: Organic solvents are removed under reduced pressure; aqueous layers are acidified to pH ~2 and extracted with organic solvents (e.g., ethyl acetate).
• Outcome: Conversion of vinyl or alcohol intermediates to the corresponding carboxylic acid.

Purification and Isolation

• The crude product is concentrated under vacuum at 40–50 °C to yield a semi-solid or solid.
• Purification is performed by trituration with petroleum ether or by column chromatography using solvent mixtures such as petroleum ether/ethyl acetate or ethyl acetate/hexane.
• Final product exhibits high purity (95–99.7%) and excellent chiral purity (98–100%).

Representative Data Table of Preparation Parameters and Outcomes

Step	Reagents/Conditions	Temperature (°C)	Time	Yield (%)	Purity (%)	Chiral Purity (%)	Notes
Boc Protection	Boc anhydride, NaHCO3, ethyl acetate	20–40	30 min addition + 30 min stir	88	99.7	99–100	Stirring with NaHCO3 to neutralize acid
Oxazolidine Cyclization	Pyridine neutralization, stirring	30–45	5–25 min initial + 30–90 min dropwise addition	70–100	70–97	97–99	Dropwise addition of hypochlorite solution
Oxidation to Acid	NaClO, NaClO2, TEMPO, phosphate buffer	5–45	5–19 hours	94	>95	98–99	pH control critical for selective oxidation
Purification	Column chromatography or trituration	25–50	Variable	—	95–99.7	98–100	Use of petroleum ether and ethyl acetate

Research Findings and Notes

• The stereochemistry (4R,5S) is controlled by starting from enantiomerically pure amino alcohols such as (S)-phenylglycinol.
• Use of sodium hypochlorite and sodium chlorite in buffered aqueous-organic media enables selective oxidation without racemization.
• The Boc protecting group stabilizes the nitrogen during oxidation and purification steps.
• Reaction temperatures are carefully controlled to avoid side reactions and maintain stereochemical integrity.
• The process is scalable and has been patented for industrial synthesis of intermediates for taxane-based anticancer drugs like paclitaxel and docetaxel.
• High yields and purities are achievable with optimized reaction times and solvent systems.

Q & A

Q. Optimization Strategies :

• Chiral Control : Use enantiomerically pure starting materials or chiral catalysts to ensure (4R,5S) configuration.
• Reagent Ratios : Excess Boc₂O (1.2–1.5 equivalents) improves protection efficiency.
• Temperature : Conduct Boc protection at 0–25°C to minimize side reactions .

What advanced analytical methods validate the enantiomeric purity and stereochemical configuration of this compound?

Q. Advanced Research Focus

• Chiral HPLC : Employ polysaccharide-based columns (e.g., Chiralpak AD-H) with hexane/isopropanol mobile phases to resolve enantiomers. Retention time discrepancies >1.5 min confirm high enantiomeric excess (ee >99%) .
• X-ray Crystallography : Single-crystal analysis provides definitive proof of the (4R,5S) configuration. For example, a related oxazolidine derivative was structurally resolved using Cu-Kα radiation (R-factor <0.05) .
• Circular Dichroism (CD) : Compare experimental CD spectra with computational models (e.g., TD-DFT) to confirm absolute configuration.

Data Contradiction Mitigation : Cross-validate results between methods. For instance, NMR-derived NOE effects should align with X-ray data .

How can the Boc group be selectively removed without destabilizing the oxazolidine ring?

Basic Research Focus
The Boc group is cleaved under acidic conditions, but the oxazolidine ring’s stability must be considered:

• Mild Acids : Use 10% trifluoroacetic acid (TFA) in dichloromethane (0°C to room temperature, 1–2 hours).
• Alternative : HCl in dioxane (4M, 30 min) for faster deprotection.

Q. Critical Considerations :

• Monitor reaction progress via TLC (disappearance of Boc-protected spot at Rf ~0.6).
• Avoid prolonged exposure to strong acids (e.g., HBr/AcOH), which may hydrolyze the oxazolidine .

What role does this compound play in the synthesis of peptide mimetics or constrained peptides?

Advanced Research Focus
The rigid oxazolidine scaffold enforces specific dihedral angles, making it valuable for:

• Constrained Peptide Backbones : Incorporation into peptides reduces conformational flexibility, enhancing binding affinity to targets (e.g., GPCRs).
• Chiral Auxiliary : The (4R,5S) configuration directs asymmetric induction in aldol or Mannich reactions.

Example Application : Similar oxazolidine derivatives were used to synthesize β-turn mimetics in kinase inhibitors .

What challenges arise in crystallizing this compound, and how are they addressed?

Advanced Research Focus
Challenges :

• Low solubility in polar solvents (e.g., water, methanol).
• Polymorphism risk due to flexible tert-butyl group.

Q. Solutions :

• Solvent Screening : Use mixed solvents (e.g., ethyl acetate/hexane) for slow evaporation.
• Co-Crystallants : Add 1–5% dimethyl sulfoxide (DMSO) to improve crystal lattice formation.
• Temperature Gradients : Gradual cooling from 40°C to 4°C enhances crystal quality .

How does the compound’s stability vary under different pH and temperature conditions?

Q. Basic Research Focus

• pH Stability :
  • Stable at pH 3–7 (24 hours, 25°C).
  • Degrades at pH >8 via oxazolidine ring opening.
• Thermal Stability :
  • Decomposes above 150°C (TGA data).
  • Store at –20°C under argon to prevent hydrolysis .

Analytical Validation : Monitor stability via HPLC-UV (λ = 254 nm) and compare retention times with fresh samples.

What mechanistic insights explain its reactivity in asymmetric catalysis?

Q. Advanced Research Focus

• Steric Effects : The tert-butyl group shields the oxazolidine’s N-atom, directing nucleophilic attacks to the less hindered face.
• Electronic Effects : The electron-withdrawing Boc group increases electrophilicity at the C5 carboxylic acid, facilitating coupling reactions.

Case Study : In a related compound, X-ray analysis showed hydrogen bonding between the oxazolidine oxygen and catalytic metal centers, enhancing enantioselectivity .